Cas no 129-81-7 (Iodoantipyrine)

• Product Name: Iodoantipyrine
• CAS No: 129-81-7
• MF: C₁₁H₁₁IN₂O
• MW: 314.122314691544
• MDL: MFCD00040720
• CID: 81999
• PubChem ID: 8522
• Update Time: 2025-04-18

Iodoantipyrine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
• Iodoantipyrine
• 4-iodophenazone
• 4-iodoanalgesine
• 2,3-Dimethyl-4-iodo-1-phenyl-3-pyrazolin-5-one
• 4-Iodoantipyrine
• arthripur
• iodopyrine
• jodopyrine
• iodophenazone
• jodantipyrine
• antipyrineiodide
• NCGC00159397-03
• CAS-129-81-7
• 4-Iodo-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one
• SCHEMBL1148899
• EINECS 204-966-6
• Tox21_111636
• 1,2-Dihydro-4-iod-1,5-dimethyl-2-phenyl-3H-pyrazol-3-on
• AN-584/43522517
• 1,2-Dihydro-4-iodo-1,5-dimethyl-2-phenyl-2H-pyrazol-3-one
• NS00001101
• Q4205877
• 4-iodo-1,5-dimethyl-2-phenylpyrazol-3-one
• ZZOBLCHCPLOXCE-UHFFFAOYSA-N
• SR-01000945033-1
• AC-5017
• CS-0063717
• SR-01000945033
• 1-Phenyl-2,3-dimethyltetrahydropyrazole hydroiodide
• E75849
• BS-52922
• UNII-V30V6H1QX4
• FT-0618780
• 1,2-Dihydro-4-iod-1,5-dimethyl-2-phenyl-3H-pyrazol-3-on [IUPAC]
• Antipyrine, 4-iodo-
• DTXSID7046047
• 3H-Pyrazol-3-one, 1,2-dihydro-4-iodo-1,5-dimethyl-2-phenyl-
• DTXCID5026047
• 129-81-7
• 4-iodo-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 4-Iod-2,3-dimethyl-1-phenyl-3-pyrazolin-5-on
• MFCD00040720
• 1,2-Dihydro-4-iodo-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one
• 1,5-Dimethyl-4-iodo-2-phenyl-1,2-dihydro-pyrazol-3-one
• 3H-Pyrazol-3-one,1,2-dihydro-4-iodo-1,5-dimethyl-2-phenyl-
• NCGC00159397-02
• CHEMBL24132
• IODOPHENAZONE [WHO-DD]
• Antipyrine iodide
• V30V6H1QX4
• Tox21_111636_1
• AKOS005207004
• 1,2-Dihydro-4-iod-1,5-dimethyl-2-phenyl-3H-pyrazol-3-on (IUPAC)
• SBI-0653880.0001
• STL577304
• HY-116070
• BRD-K69216798-001-01-9
• pyrazole, 2,3-dihydro-4-iodo-1,5-dimethyl-3-oxo-2-phenyl-
• Antipyrine, 4-iodo-(6CI,7CI,8CI)

• MDL： MFCD00040720
• Inchi： 1S/C11H11IN2O/c1-8-10(12)11(15)14(13(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： ZZOBLCHCPLOXCE-UHFFFAOYSA-N
• SMILES： IC1C(N(C2C=CC=CC=2)N(C)C=1C)=O
• BRN： 181670

Computed Properties

• Exact Mass: 313.99200
• Monoisotopic Mass: 313.991606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.6

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 161-163°C
• Boiling Point: 325.9±45.0 °C at 760 mmHg
• Flash Point: 150.9±28.7 °C
• Refractive Index: 1.697
• PSA: 26.93000
• LogP: 2.08900
• Sensitiveness: Light Sensitive
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Iodoantipyrine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：UQ9080000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles